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Compound of Interest

Compound Name: 4'-Methylacetophenone-d3

Cat. No.: B100842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and solvent

compatibility of 4'-Methylacetophenone-d3. While specific quantitative solubility data for the

deuterated form is not extensively available in public literature, this document extrapolates

expected solubility based on the well-documented properties of its non-deuterated counterpart,

4'-Methylacetophenone. The minor isotopic substitution is not expected to significantly alter its

solubility characteristics. This guide also presents detailed experimental protocols for

determining precise solubility and compatibility for research and development applications.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 4'-Methylacetophenone is

crucial for predicting its behavior in various solvents.
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Property Value Reference

Molecular Formula C₉H₇D₃O N/A

Molecular Weight 137.20 g/mol N/A

Melting Point 22-24 °C [1][2][3][4]

Boiling Point 226 °C [1][3][4]

Density
1.004 g/mL at 20 °C, 1.005

g/mL at 25 °C
[1][2][3][4]

Flash Point 82 °C (closed cup) [2][5]

logP 2.1 at 25 °C [1]

Solubility Data
The solubility of a compound is a critical parameter in drug development, influencing

bioavailability, formulation, and routes of administration. Based on the data for 4'-

Methylacetophenone, the following provides a summary of its expected solubility.

Aqueous Solubility
Solvent Temperature (°C) Solubility (g/L) Reference

Water 15 0.37 [1][6]

Water Not Specified 2.07 [1][2]

Organic Solvent Solubility
4'-Methylacetophenone is generally soluble in organic solvents.[7] Based on the principle of

"like dissolves like," it is expected to be highly soluble in other aromatic and moderately polar

solvents.
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Solvent Expected Solubility Reference

Ethanol Very Soluble [7]

DMSO
Soluble (10 mM solution

readily prepared)
[8]

Dipropylene Glycol Soluble (tested at 10%) [1]

Oils Soluble [7]

Solvent Compatibility
4'-Methylacetophenone-d3 is expected to be compatible with a wide range of common

organic solvents. However, it is incompatible with strong oxidizing agents, strong bases, and

strong reducing agents.[9]

Experimental Protocols
For precise quantitative analysis, the following experimental protocols are recommended.

Protocol 1: Determination of Aqueous Solubility by the
Shake-Flask Method
This method is a standard procedure for determining the solubility of a compound in an

aqueous medium.

Preparation of Saturated Solution:

Add an excess amount of 4'-Methylacetophenone-d3 to a known volume of purified

water in a sealed vial. The presence of undissolved solid is necessary to ensure

saturation.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (typically

24-48 hours) to reach equilibrium.

Sample Collection and Analysis:

Allow the undissolved solid to settle.
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Carefully withdraw a known volume of the supernatant.

Filter the supernatant to remove any remaining solid particles.

Analyze the concentration of the dissolved compound in the filtrate using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC).

Calculation:

The solubility is calculated from the concentration of the compound in the analyzed

sample.

Protocol 2: Qualitative Assessment of Organic Solvent
Compatibility
This protocol provides a rapid assessment of a compound's compatibility with various organic

solvents.

Sample Preparation:

Place a small, known amount (e.g., 10 mg) of 4'-Methylacetophenone-d3 into a series of

small, labeled test tubes.

Solvent Addition:

Add a known volume (e.g., 1 mL) of each test solvent to the respective test tubes.

Observation:

Vortex or shake each tube vigorously for 1-2 minutes.

Visually inspect for complete dissolution.

Observe for any changes in color, precipitation, or gas evolution, which may indicate a

chemical reaction or degradation.

Visualizations
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Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in determining the solubility of 4'-
Methylacetophenone-d3.

Solubility Determination Workflow

Sample Preparation:
Weigh 4'-Methylacetophenone-d3

Add Solvent

Equilibration:
Shake/Stir at Constant Temp

Phase Separation:
Centrifugation/Settling

Sample Analysis:
HPLC/GC

Data Interpretation:
Calculate Solubility

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for experimental solubility determination.

Signaling Pathway of Solvent-Solute Interaction
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This diagram conceptualizes the intermolecular forces at play when 4'-Methylacetophenone-
d3 dissolves in polar and non-polar solvents.

Solvent-Solute Interaction Model
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Caption: A model of intermolecular forces in polar and non-polar solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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